Cas no 145299-85-0 (1-chloro-1,1-difluoro-4-phenylbutan-2-one)

1-Chloro-1,1-difluoro-4-phenylbutan-2-one is a fluorinated organic compound featuring a chloro-difluoromethyl group and a phenyl-substituted ketone moiety. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly for introducing difluoromethylated and phenyl-containing motifs into target molecules. The presence of both chlorine and fluorine atoms enhances its reactivity in nucleophilic substitution and electrophilic addition reactions. This compound is useful in pharmaceutical and agrochemical research, where fluorinated building blocks are often sought for their ability to modulate biological activity and metabolic stability. Its well-defined reactivity profile allows for precise functionalization in complex synthetic routes.

1-chloro-1,1-difluoro-4-phenylbutan-2-one structure

145299-85-0 structure

Product Name:1-chloro-1,1-difluoro-4-phenylbutan-2-one

CAS No:145299-85-0

MF:C₁₀H₉ClF₂O

MW:218.627669095993

CID:3253143

PubChem ID:11042220

Update Time:2025-06-07

1-chloro-1,1-difluoro-4-phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

- 2-BUTANONE, 1-CHLORO-1,1-DIFLUORO-4-PHENYL-
- 1-chloro-1,1-difluoro-4-phenylbutan-2-one
- VFA29985
- SCHEMBL7808017
- 145299-85-0
- EN300-124817
- 1-chloro-1,1-difluoro-2-oxo-4-phenylbutane
- Inchi： 1S/C10H9ClF2O/c11-10(12,13)9(14)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
- InChI Key： SZMFMSBWDKHDTJ-UHFFFAOYSA-N
- SMILES： ClC(C(CCC1C=CC=CC=1)=O)(F)F

Computed Properties

Exact Mass: 218.0309989g/mol
Monoisotopic Mass: 218.0309989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 17.1Å²

1-chloro-1,1-difluoro-4-phenylbutan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T776148-10mg	1-chloro-1,1-difluoro-4-phenylbutan-2-one	145299-85-0		10mg	$ 50.00	2022-06-02
TRC	T776148-50mg	1-chloro-1,1-difluoro-4-phenylbutan-2-one	145299-85-0		50mg	$ 185.00	2022-06-02
TRC	T776148-100mg	1-chloro-1,1-difluoro-4-phenylbutan-2-one	145299-85-0		100mg	$ 295.00	2022-06-02
Enamine	EN300-124817-0.05g	1-chloro-1,1-difluoro-4-phenylbutan-2-one	145299-85-0	95%	0.05g	$179.0	2023-11-13
Enamine	EN300-124817-0.1g	1-chloro-1,1-difluoro-4-phenylbutan-2-one	145299-85-0	95%	0.1g	$268.0	2023-11-13
Enamine	EN300-124817-0.25g	1-chloro-1,1-difluoro-4-phenylbutan-2-one	145299-85-0	95%	0.25g	$383.0	2023-11-13
Enamine	EN300-124817-0.5g	1-chloro-1,1-difluoro-4-phenylbutan-2-one	145299-85-0	95%	0.5g	$601.0	2023-11-13
Enamine	EN300-124817-1.0g	1-chloro-1,1-difluoro-4-phenylbutan-2-one	145299-85-0	95%	1.0g	$770.0	2023-02-15
Enamine	EN300-124817-2.5g	1-chloro-1,1-difluoro-4-phenylbutan-2-one	145299-85-0	95%	2.5g	$1509.0	2023-11-13
Enamine	EN300-124817-5.0g	1-chloro-1,1-difluoro-4-phenylbutan-2-one	145299-85-0	95%	5.0g	$2235.0	2023-02-15